(2S)-3-(4-Fluorophenyl)-2-methylpropan-1-amine

• IUPAC Name: (2S)-3-(4-fluorophenyl)-2-methylpropan-1-amine
• InChI: InChI=1S/C10H14FN/c1-8(7-12)6-9-2-4-10(11)5-3-9/h2-5,8H,6-7,12H2,1H3/t8-/m0/s1
• InChI Key: JJLKPEMBTBLDPI-QMMMGPOBSA-N
• Canonical SMILES: CC(CC1=CC=C(C=C1)F)CN
• Isomeric SMILES: C[C@@H](CC1=CC=C(C=C1)F)CN
• Molecular Formula: C10H14FN
• Molecular Weight: 167.22 g/mol

Description

(2S)-3-(4-Fluorophenyl)-2-methylpropan-1-amine, also known as 4-Fluoroamphetamine (4-FA), is a synthetic compound that belongs to the phenethylamine family. It is a potent stimulant and entactogen drug that has gained popularity in the recreational drug market. However,

Scientific Research Applications

4-FA has been studied extensively for its potential therapeutic applications. It has been found to have antidepressant and anxiolytic effects, making it a potential candidate for the treatment of mood disorders. Additionally, it has been shown to have neuroprotective properties, which could make it useful in the treatment of neurodegenerative diseases.

Mechanism of Action

The exact mechanism of action of 4-FA is not fully understood. However, it is believed to work by increasing the levels of neurotransmitters such as dopamine, norepinephrine, and serotonin in the brain. This leads to an increase in energy, alertness, and mood elevation.
Biochemical and Physiological Effects
4-FA has been found to have a number of biochemical and physiological effects. It increases heart rate, blood pressure, and body temperature. It also causes the release of glucose and fatty acids into the bloodstream, which can lead to increased energy levels. Additionally, it has been shown to increase the levels of oxidative stress markers in the brain, which could have implications for long-term use.

Advantages and Limitations for Lab Experiments

One advantage of using 4-FA in lab experiments is its potency. It has a strong effect on the brain, which makes it useful for studying the effects of neurotransmitters. However, one limitation is its potential for abuse. Researchers must be careful to use appropriate dosages and to monitor subjects closely for signs of addiction.

Future Directions

There are many potential future directions for research on 4-FA. One area of interest is its potential for the treatment of mood disorders. Additionally, further research is needed to fully understand its mechanism of action and long-term effects. Finally, more studies are needed to determine the safety and efficacy of 4-FA as a therapeutic agent.
In conclusion, 4-FA is a synthetic compound with potential therapeutic applications. While it has gained popularity in the recreational drug market, this paper has focused on its scientific research applications. Further research is needed to fully understand its mechanism of action and potential therapeutic uses.

Synthesis Methods

The synthesis of 4-FA is a complex process that involves multiple steps. The most common method of synthesis involves the reduction of 4-Fluoronitrobenzene with Lithium Aluminum Hydride, followed by the reaction with 2-amino-2-methyl-1-propanol. The final product is then purified through recrystallization.